Cas no 656825-58-0 (1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
• CAS No: 656825-58-0
• MF: C₇H₅F₅N₂O₂
• MW: 244.118818998337
• CID: 1692708
• Update Time: 2024-09-02

1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-
• 1H-Pyrazole-4-carboxaldehyde, 5-(difluoromethoxy)-1-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H5F5N2O2/c1-14-5(16-6(8)9)3(2-15)4(13-14)7(10,11)12/h2,6H,1H3
• InChI Key： HNZZPMBXSCUYTB-UHFFFAOYSA-N
• SMILES： N1(C)C(OC(F)F)=C(C=O)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 244.02715

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 279.1±40.0 °C(Predicted)
• PSA: 44.12
• pka: -3.79±0.10(Predicted)